Cas no 1806810-72-9 (3-Amino-5-bromo-2-(difluoromethyl)-6-methylpyridine)

• Product Name: 3-Amino-5-bromo-2-(difluoromethyl)-6-methylpyridine
• CAS No: 1806810-72-9
• MF: C₇H₇BrF₂N₂
• MW: 237.044687509537
• CID: 4811102
• Update Time: 2025-05-24

3-Amino-5-bromo-2-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-2-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C7H7BrF2N2/c1-3-4(8)2-5(11)6(12-3)7(9)10/h2,7H,11H2,1H3
• InChI Key： BBRNGXWIJQDWFI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)F)=NC=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-5-bromo-2-(difluoromethyl)-6-methylpyridine

Comprehensive Overview of 3-Amino-5-bromo-2-(difluoromethyl)-6-methylpyridine (CAS No. 1806810-72-9)

3-Amino-5-bromo-2-(difluoromethyl)-6-methylpyridine (CAS No. 1806810-72-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique structural features, including a bromine substituent, a difluoromethyl group, and an amino functionality, which make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula, C₇H₇BrF₂N₂, reflects its potential for diverse applications in drug discovery and material science.

In recent years, the demand for halogenated pyridines like 3-Amino-5-bromo-2-(difluoromethyl)-6-methylpyridine has surged due to their role in developing small-molecule inhibitors and kinase-targeted therapies. Researchers are particularly interested in its fluorine-containing moiety, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to optimize ADME properties (Absorption, Distribution, Metabolism, and Excretion) for next-generation therapeutics.

The compound's CAS number 1806810-72-9 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its synthesis typically involves multistep organic reactions, such as cross-coupling or nucleophilic substitution, which are frequently discussed in academic forums and patent literature. Notably, its bromo group offers a versatile handle for further functionalization via palladium-catalyzed reactions, a hot topic in green chemistry and catalysis research.

From an industrial perspective, 3-Amino-5-bromo-2-(difluoromethyl)-6-methylpyridine is often explored for its potential in crop protection chemicals. The agrochemical sector values such heterocyclic scaffolds for designing novel pesticides and herbicides, especially as resistance management becomes a pressing global issue. This connects with broader discussions on sustainable agriculture and the need for eco-friendly alternatives.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound's purity and structure. Quality control protocols emphasize the importance of residual solvent analysis and impurity profiling, topics frequently searched by QA/QC professionals. Additionally, computational tools such as molecular docking are increasingly used to predict its interactions with biological targets, reflecting the intersection of cheminformatics and experimental science.

In summary, 3-Amino-5-bromo-2-(difluoromethyl)-6-methylpyridine (CAS No. 1806810-72-9) represents a multifaceted building block with applications spanning pharmaceuticals, agrochemicals, and materials science. Its relevance to contemporary research themes—such as fluorine chemistry, catalysis, and sustainability—ensures its continued prominence in scientific literature and industrial workflows.